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Compound of Interest

Compound Name: YS-67

Cat. No.: B12365708

Chemical and Physical Properties

YS-67 is a small molecule inhibitor with the following properties:

Property Value

CAS Number 2761327-15-3

Molecular Formula C32H34N403

Molecular Weight 522.64 g/mol

Purity >99%

Appearance Crystalline solid

Solubility Soluble in DMSO

Storage Store at -20°C for long-term stability.

Safety and Handling

While a specific Safety Data Sheet (SDS) for YS-67 is not publicly available, the following
guidelines are based on its potent biological activity as an EGFR inhibitor and general
principles for handling hazardous chemical compounds.

Hazard Identification
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YS-67 should be treated as a hazardous substance. As a potent EGFR inhibitor, it may
interfere with normal cellular processes. Potential hazards include:

o Toxicity: May be harmful if ingested, inhaled, or absorbed through the skin.
e [Irritation: May cause skin and eye irritation.

e Unknown Hazards: The full toxicological properties of YS-67 have not been extensively
studied.

Personal Protective Equipment (PPE)

Appropriate PPE should be worn at all times when handling YS-67:
e Gloves: Nitrile or other chemically resistant gloves.

o Eye Protection: Safety glasses with side shields or goggles.

e Lab Coat: A standard laboratory coat.

o Respiratory Protection: A properly fitted respirator is recommended when handling the
powder form to avoid inhalation.

Handling Procedures

» Handle YS-67 in a well-ventilated area, preferably within a chemical fume hood.
¢ Avoid creating dust when working with the solid form.
e Prevent contact with skin, eyes, and clothing.

e Wash hands thoroughly after handling.

First Aid Measures

 In case of skin contact: Immediately wash the affected area with soap and water.

 In case of eye contact: Flush eyes with copious amounts of water for at least 15 minutes.
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« If inhaled: Move to fresh air. If breathing is difficult, seek medical attention.

 If ingested: Seek immediate medical attention.

Storage and Disposal

o Store YS-67 in a tightly sealed container in a cool, dry, and well-ventilated area.

» Follow institutional and local regulations for the disposal of chemical waste.

Mechanism of Action and Signaling Pathway

YS-67 is a potent inhibitor of EGFR, a receptor tyrosine kinase that plays a crucial role in
regulating cell growth, proliferation, and survival.[1] Overexpression or activating mutations of
EGFR are common in various cancers, making it a key target for anti-cancer therapies. YS-67
exerts its effect by inhibiting the phosphorylation of EGFR and downstream signaling
components like Akt.[1]

The EGFR signaling pathway is a complex cascade of molecular events. Upon ligand binding,
EGFR dimerizes and undergoes autophosphorylation, which in turn activates several
downstream pathways, including the RAS-RAF-MEK-ERK and the PI3K-AKT pathways. These
pathways are central to cell proliferation and survival.
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EGFR Signaling Pathway and Inhibition by YS-67
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In Vivo Solution Preparation Workflow

Prepare YS-67 Stock in DMSO
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Clear Final Solution for Administration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [YS-67 safety and handling guidelines]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12365708#ys-67-
safety-and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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